Cas no 6926-51-8 (5-(4-Methoxyphenyl)-2H-tetrazole)

• Product Name: 5-(4-Methoxyphenyl)-2H-tetrazole
• CAS No: 6926-51-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD00991875
• CID: 85783
• PubChem ID: 307902
• Update Time: 2025-05-20

5-(4-Methoxyphenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)-1H-tetrazole
• 5-(4-Methoxy-phenyl)-1H-tetrazole
• 5-(4-Methoxy-phenyl)-2H-tetrazole
• 5-(4-methoxyphenyl)-2H-tetrazole
• 1-(1H-1,2,3,4-tetraazol-5-yl)-4-methoxybenzene
• 5-(4-methoxy-phenyl)-1(2)H-tetrazole
• 5-(4-Methoxy-phenyl)-1H-tetrazol
• 5-(4-methoxyphenyl)-2H-tetraazole
• 5-(4-methoxy-phenyl)-tetrazole
• 5-(p-Methoxyphenyl)tetrazole
• AKOS000296815
• HMS1675A12
• NSC206225
• BB 0238261
• MFCD00844026
• NSC 206225
• SY038814
• CHEMBL43186
• CS-0331339
• AKOS000576037
• 4-methoxyphenyl tetrazole
• NSC-206225
• AC8027
• SR-01000394331
• 5-(4-methoxyphenyl)-2h-1,2,3,4-tetraazole
• MFCD00991875
• AS-61603
• FT-0619659
• 1H-1,2,3,4-Tetrazole, 5-(4-methoxyphenyl)-
• WIH
• 6926-51-8
• DTXSID20308651
• SCHEMBL672108
• 2H-Tetrazole,5-(4-methoxyphenyl)-
• 5-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazole
• 5-(4-methoxyphenyl)tetrazole
• SR-01000394331-1
• AM20041019
• AB07443
• ALBB-034762
• DB-074152
• 5-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole
• 5-(4-Methoxyphenyl)-2H-tetrazole

• MDL： MFCD00991875
• Inchi： 1S/C8H8N4O/c1-13-7-4-2-6(3-5-7)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： KZGGHPBTKGLWQL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2N=NNN=2)=CC=1
• BRN： 152619

Computed Properties

• Exact Mass: 176.07000
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.288
• Melting Point: 235-238°C
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.591
• PSA: 63.69000
• LogP: 0.87530
• Solubility: Not available

5-(4-Methoxyphenyl)-2H-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(4-Methoxyphenyl)-2H-tetrazole

5-(4-Methoxyphenyl)-2H-tetrazole: A Versatile Heterocyclic Compound with Broad Applications

5-(4-Methoxyphenyl)-2H-tetrazole (CAS No. 6926-51-8) is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields. This compound, characterized by its tetrazole ring and methoxyphenyl substituent, exhibits unique chemical properties that make it valuable in pharmaceuticals, materials science, and agrochemical research. In this article, we delve into the properties, applications, and market trends of this intriguing molecule.

The tetrazole moiety is a five-membered ring containing four nitrogen atoms, which contributes to the compound's high stability and reactivity. The presence of the 4-methoxyphenyl group further enhances its versatility, allowing it to participate in various chemical reactions. Researchers have explored 5-(4-Methoxyphenyl)-2H-tetrazole as a building block in drug discovery, particularly in the development of bioactive molecules and pharmaceutical intermediates.

One of the most notable applications of 5-(4-Methoxyphenyl)-2H-tetrazole is in the synthesis of antimicrobial agents. With the rise of antibiotic resistance, scientists are actively searching for novel compounds that can combat resistant strains. The tetrazole derivatives have shown promising activity against various pathogens, making them a focal point in modern medicinal chemistry. Additionally, this compound has been investigated for its potential in cancer therapy, where its ability to interact with biological targets offers new avenues for treatment.

Beyond pharmaceuticals, 5-(4-Methoxyphenyl)-2H-tetrazole finds use in material science. Its robust structure and electronic properties make it suitable for designing high-performance polymers and coordination complexes. These materials are employed in electronics, coatings, and even energy storage devices, aligning with the global push toward sustainable technologies. The compound's thermal stability and solubility characteristics further enhance its utility in these applications.

The agrochemical industry also benefits from 5-(4-Methoxyphenyl)-2H-tetrazole. As the demand for eco-friendly pesticides grows, researchers are exploring tetrazole-based compounds as alternatives to traditional chemicals. These derivatives exhibit lower toxicity to non-target organisms while maintaining efficacy against pests, addressing both environmental and regulatory concerns.

Market trends indicate a steady increase in the demand for 5-(4-Methoxyphenyl)-2H-tetrazole, driven by its diverse applications. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the needs of pharmaceutical and material science sectors. Furthermore, advancements in synthetic methodologies have improved the scalability and cost-effectiveness of producing tetrazole derivatives, making them more accessible to researchers and industries.

In conclusion, 5-(4-Methoxyphenyl)-2H-tetrazole (CAS No. 6926-51-8) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its broad applicability, positions it as a key player in the development of next-generation pharmaceuticals, materials, and agrochemicals. As research continues to uncover new uses for this molecule, its importance in science and industry is expected to grow even further.